Cas no 878431-26-6 (7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 878431-26-6
• MF: C₂₀H₂₅FN₆O₂
• MW: 400.449907064438
• CID: 5362346
• Update Time: 2025-05-30

7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(2-fluorophenyl)methyl]-3-methyl-8-(4-propylpiperazin-1-yl)purine-2,6-dione
• 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H25FN6O2/c1-3-8-25-9-11-26(12-10-25)19-22-17-16(18(28)23-20(29)24(17)2)27(19)13-14-6-4-5-7-15(14)21/h4-7H,3,8-13H2,1-2H3,(H,23,28,29)
• InChI Key： QINOSIRMPHWLOJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 878431-26-6)

7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, identified by its Chemical Abstracts Service (CAS) number 878431-26-6, represents a class of heterocyclic compounds with potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a fluorophenyl moiety, a propylpiperazine side chain, and a purine core. These elements contribute to its unique chemical properties and biological activities, making it a subject of intense research interest.

The purine scaffold is particularly noteworthy in this context. Purines are fundamental components of nucleic acids and play critical roles in various biological processes. The presence of a dione group in the structure further enhances its reactivity and potential for biological interactions. This compound's design reflects the growing trend in medicinal chemistry toward the development of multi-target directed ligands (MTDLs), which aim to simultaneously modulate multiple biological pathways to achieve enhanced therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with high precision. The fluorophenyl group, for instance, is known to influence the electronic properties and binding affinity of drug candidates. Its ability to engage in hydrophobic interactions and π-stacking with biological targets makes it a valuable component in drug design. Similarly, the propylpiperazine moiety is often incorporated into drug molecules to improve pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorophenyl group necessitates careful handling due to its sensitivity to nucleophilic substitution reactions. On the other hand, the installation of the propylpiperazine side chain requires protection-deprotection strategies to avoid unwanted side reactions. These synthetic challenges underscore the complexity of working with such intricate molecular architectures.

In terms of biological activity, preliminary studies suggest that this compound exhibits potential as an inhibitor of enzymes involved in cancer metabolism. The purine core mimics natural purine derivatives found in nucleic acids, allowing it to interact with enzymes such as kinases and phosphatases. Additionally, the fluorophenyl group may enhance binding affinity by engaging in favorable interactions with aromatic residues in protein targets. The propylpiperazine moiety could contribute to central nervous system (CNS) penetration by improving lipophilicity.

Current research in this area is focused on optimizing the pharmacological profile of this compound through structure-activity relationship (SAR) studies. By systematically modifying individual functional groups, researchers aim to enhance its potency, selectivity, and metabolic stability. For instance, replacing the methyl group at position 3 with another substituent might alter its binding kinetics or reduce off-target effects. Similarly, exploring different piperazine derivatives could provide insights into their impact on pharmacokinetic properties.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. These algorithms can analyze vast datasets containing structural information and experimental data to predict novel bioactivities. By leveraging such computational tools, researchers can prioritize compounds for further investigation based on their predicted efficacy and safety profiles.

Preclinical studies are essential for evaluating the therapeutic potential of this compound before it can be considered for human trials. These studies typically involve assessing its toxicity profile, pharmacokinetics (PK), and pharmacodynamics (PD). The PK analysis will provide critical insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is crucial for determining appropriate dosing regimens and identifying potential drug-drug interactions.

The role of medicinal chemistry in translating basic research findings into clinical applications cannot be overstated. The development of novel therapeutic agents relies heavily on innovative synthetic methodologies and interdisciplinary collaborations between chemists, biologists, and clinicians. The case of 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exemplifies how cutting-edge chemical design can lead to promising candidates for treating complex diseases.

Future directions in this field may include exploring derivatives of this compound that exhibit improved solubility or reduced immunogenicity. Additionally， researchers might investigate its potential as a prodrug—a precursor that is converted into an active form within the body—to enhance bioavailability or target specificity。The continued refinement of synthetic techniques will also enable access to more complex analogs， expanding the chemical space available for drug discovery。

In conclusion，the study of compounds like 7-(2-fluorophenyl)methyl-3-methyl-8-(4-propylpiperazin -1 -y l)-2 , 3 , 6 , 7 -tetrahydro - 1 H - purine - 2 , 6 -dione (CAS No . 878431 -26 -6) represents a dynamic intersection of organic chemistry， medicinal chemistry， and computational biology。 Their intricate structures offer unique opportunities for developing innovative therapeutics， while ongoing research continues to refine our understanding of their mechanisms of action。 As methodologies evolve， so too will our ability to harness these molecules for improving human health。